(3S,4R)-4-(1,4-Dioxa-8-azaspiro[4.5]decan-8-yl)tetrahydrofuran-3-ol

• Molecular Formula: C11H19NO4
• Molecular Weight: 229.27 g/mol
• SMILES: C1CN(CCC12OCCO2)C3COCC3O
• InChI: InChI=1S/C11H19NO4/c13-10-8-14-7-9(10)12-3-1-11(2-4-12)15-5-6-16-11/h9-10,13H,1-8H2/t9-,10-/m1/s1
• InChIKey: UUTNZNQEAIHCQR-NXEZZACHSA-N

(3S,4R)-4-(1,4-Dioxa-8-azaspiro[4.5]decan-8-yl)tetrahydrofuran-3-ol is a chiral spirocyclic amine building block that combines a 1,4-dioxa-8-azaspiro[4.5]decane (piperidone ethylene ketal) core with a (3S,4R)-tetrahydrofuran-3-ol fragment. The 1,4-dioxa-8-azaspiro[4.5]decane scaffold confers increased hydrophilicity compared with simple piperidine rings (parent logP = 0.244 vs.

(3S,4R)-4-(1,4-Dioxa-8-azaspiro[4.5]decan-8-yl)tetrahydrofuran-3-ol – Procurement-Ready Overview of a Chiral Spirocyclic Building Block

(3S,4R)-4-(1,4-Dioxa-8-azaspiro[4.5]decan-8-yl)tetrahydrofuran-3-ol is a chiral spirocyclic amine building block that combines a 1,4-dioxa-8-azaspiro[4.5]decane (piperidone ethylene ketal) core with a (3S,4R)-tetrahydrofuran-3-ol fragment . The 1,4-dioxa-8-azaspiro[4.5]decane scaffold confers increased hydrophilicity compared with simple piperidine rings (parent logP = 0.244 vs. piperidine logP ≈0.72) [1], and the defined (3S,4R) stereochemistry introduces two contiguous chiral centers that are critical for enantioselective transformations .

✓ Spirocyclic scaffold with enhanced hydrophilicity

✓ Defined (3S,4R) stereochemistry for enantioselective synthesis

✓ Adjacent amine and hydroxyl enable H-bond/chelation geometries

• [1] Sielc Technologies. (2018). 1,4-Dioxa-8-azaspiro(4.5)decane – LogP and physicochemical data. Retrieved from https://www.sielc.com View Source

Why (3S,4R)-4-(1,4-Dioxa-8-azaspiro[4.5]decan-8-yl)tetrahydrofuran-3-ol Cannot Be Replaced by Generic Spirocyclic Amines

Generic substitution of (3S,4R)-4-(1,4-dioxa-8-azaspiro[4.5]decan-8-yl)tetrahydrofuran-3-ol with simpler analogs (e.g., unsubstituted 1,4-dioxa-8-azaspiro[4.5]decane or the ethyl acetate congener) risks losing the unique combination of defined stereochemistry, hydrogen-bond donor/acceptor capacity, and tailored solubility conferred by the (3S,4R)-tetrahydrofuran-3-ol group. The adjacent hydroxy and amino functionalities enable specific metal-chelation or hydrogen-bond geometries that planar or racemic alternatives cannot replicate , while the spirocyclic ketal simultaneously lowers logP by ≈0.5 units relative to piperidine-based comparators [1].

Stereochemical loss Racemic or planar analogs lack (3S,4R) configuration, which may impair enantioselective coupling

Lipophilicity shift Generic spirocyclic amines without the 1,4-dioxa ketal may increase logP by ≈0.5 units, altering solubility and protein binding

Reduced chelation capacity Absence of the tetrahydrofuran-3-ol hydroxy group limits hydrogen-bond and metal-chelation geometries relative to this compound

• [1] Sielc Technologies. (2018). 1,4-Dioxa-8-azaspiro(4.5)decane – LogP and physicochemical data. Retrieved from https://www.sielc.com View Source

Quantitative Differentiation of (3S,4R)-4-(1,4-Dioxa-8-azaspiro[4.5]decan-8-yl)tetrahydrofuran-3-ol from Its Closest Analogs

LogP Reduction vs. Piperidine-based Analogs: Enhanced Hydrophilicity

The 1,4-dioxa-8-azaspiro[4.5]decane moiety reduces logP by approximately 0.5 log units compared with piperidine-based analogs, directly improving aqueous solubility and reducing non-specific protein binding. The parent 1,4-dioxa-8-azaspiro[4.5]decane has an experimental logP of 0.244 [1], whereas the piperidine comparator (4-piperidone ethylene ketal) exhibits a predicted logP of approximately 0.72 .

LogP Reduction vs Piperidine

Cross-study comparable

Δ logP ≈ −0.48

Supports hydrophilic scaffold selection

HPLC-derived vs predicted piperidine; verify experimentally

Evidence Dimension	Octanol-water partition coefficient (logP)
Target Compound Data	logP = 0.244 (parent 1,4-dioxa-8-azaspiro[4.5]decane core) [1]
Comparator Or Baseline	Piperidine: logP ≈ 0.72 (predicted)
Quantified Difference	Δ logP ≈ −0.48
Conditions	Experimental (HPLC-derived) for target core; predicted (ChemAxon) for piperidine.

Why This Matters

In sigma‑1 ligand development, lower logP correlates with reduced off‑target binding and improved in vivo imaging contrast [2].

• [1] Sielc Technologies. (2018). 1,4-Dioxa-8-azaspiro(4.5)decane – LogP and physicochemical data. Retrieved from https://www.sielc.com View Source
• [2] Kniess, T., et al. (2014). Radiosynthesis, in vitro and in vivo evaluation of 8-[4-(2-[18F]fluoroethoxy)benzyl]-1,4-dioxa-8-azaspiro[4.5]decane, a spirocyclic σ1 receptor ligand for tumor targeting. European Journal of Nuclear Medicine and Molecular Imaging, 41(Suppl 1), S416. DOI: 10.1007/s00259-014-2901-9 View Source

Sigma‑1 Receptor Affinity Advantage Over 1-Oxa-azaspiro Analogs

Spirocyclic ligands containing the 1,4-dioxa-8-azaspiro[4.5]decane scaffold demonstrate Ki values for σ1 receptors in the range 3.26–11.2 nM, with selectivities over σ2 of 15–50 fold [1]. In contrast, the corresponding 1-oxa-8-azaspiro[4.5]decane series shows Ki(σ1) values of 0.47–12.1 nM but with a narrower selectivity window (2–44 fold) and higher lipophilicity [2]. The additional oxygen in the 1,4-dioxa scaffold contributes to a consistently lower logP while retaining nanomolar potency.

σ1 Affinity vs 1-Oxa Series

Cross-study comparable

Ki(σ1) 3.26–11.2 nM, selectivity 15–50 fold (1,4-dioxa)
Ki(σ1) 0.47–12.1 nM, selectivity 2–44 fold (1-oxa)

Reported σ1 affinity and selectivity context

Comparable potency; selectivity and lipophilicity differ between series

Evidence Dimension	σ1 receptor binding affinity (Ki) and selectivity over σ2
Target Compound Data	Ki(σ1) = 3.26–11.2 nM; selectivity (Ki σ2/Ki σ1) = 15–50 fold (1,4-dioxa series) [1]
Comparator Or Baseline	1-Oxa-8-azaspiro[4.5]decane series: Ki(σ1) = 0.47–12.1 nM; selectivity = 2–44 fold [2]
Quantified Difference	Comparable potency but improved selectivity and lower lipophilicity in 1,4-dioxa series.
Conditions	Radioligand binding assays using [3H]-(+)-pentazocine for σ1 and [3H]-DTG for σ2.

Why This Matters

For PET tracer development, a wider selectivity window reduces confounding σ2 signal, directly improving image contrast in tumor models.

• [1] Kniess, T., et al. (2014). Radiosynthesis, in vitro and in vivo evaluation of 8-[4-(2-[18F]fluoroethoxy)benzyl]-1,4-dioxa-8-azaspiro[4.5]decane, a spirocyclic σ1 receptor ligand for tumor targeting. European Journal of Nuclear Medicine and Molecular Imaging, 41(Suppl 1), S416. DOI: 10.1007/s00259-014-2901-9 View Source
• [2] Tian, J., et al. (2020). Synthesis and evaluation of new 1-oxa-8-azaspiro[4.5]decane derivatives as candidate radioligands for sigma-1 receptors. Bioorganic & Medicinal Chemistry, 28(10), 115457. DOI: 10.1016/j.bmc.2020.115457 View Source

Defined (3S,4R) Stereochemistry Enables Enantioselective Synthesis of HIV Protease Inhibitor Intermediates

The (3S,4R) configuration of the tetrahydrofuran-3-ol ring is essential for downstream production of enantiopure HIV protease inhibitor fragments. (S)-Tetrahydrofuran-3-ol itself is a key precursor for darunavir and other clinical protease inhibitors . Incorporation of the spirocyclic amine at the 4-position yields a chiral building block that introduces both a basic amine handle and a free hydroxyl group with the stereochemistry required for diastereoselective coupling reactions. The racemic cis-4-aminotetrahydrofuran-3-ol, in contrast, would require chiral resolution and still lack the spirocyclic ketal's solubility advantages.

(3S,4R) Stereochemistry for Synthesis

Class-level inference

Enantiomeric excess >99% via chiral-pool synthesis

Supports enantioselective synthetic routes

Racemic alternatives require additional resolution; verify stereochemistry

Evidence Dimension	Synthetic utility in asymmetric synthesis
Target Compound Data	Enantiopure (3S,4R) isomer; optical rotation and chiral HPLC retention data available from supplier.
Comparator Or Baseline	Racemic trans-4-(piperidin-1-yl)tetrahydrofuran-3-ol (CAS 10295-96-2)
Quantified Difference	Enantiomeric excess > 99% possible via chiral-pool synthesis vs. racemic mixture with additional resolution step.
Conditions	Chiral HPLC (Chiralpak AD-H column) or polarimetry; synthesis from (R)-glycidol.

Why This Matters

Procuring the predefined enantiomer eliminates the need for costly chiral separation and ensures reliable diastereoselectivity in multi-step syntheses.

Distinct Basicity Profile Relative to Morpholine and Piperidine Analogs

The conjugate acid of 1,4-dioxa-8-azaspiro[4.5]decane has a predicted pKa of 10.92 , which is approximately 0.7–1.2 units lower than that of piperidine (pKa ≈ 11.2–12.0) and 2.5 units lower than morpholine (pKa ≈ 8.4). This intermediate basicity positions the spirocyclic amine between strongly basic piperidines and weakly basic morpholines, offering a unique window for protonation-state tuning at physiological pH.

Basicity vs Piperidine/Morpholine

Supporting evidence

pKa (predicted) 10.92

Intermediate basicity for protonation-state tuning

Predicted value; experimental validation recommended

Evidence Dimension	Amine basicity (pKa of conjugate acid)
Target Compound Data	pKa (predicted) = 10.92 for 1,4-dioxa-8-azaspiro[4.5]decane core
Comparator Or Baseline	Piperidine: pKa ≈ 11.2–12.0; Morpholine: pKa ≈ 8.4; 1-Oxa-8-azaspiro[4.5]decane: pKa ≈ 10.23
Quantified Difference	ΔpKa ≈ −0.3 to −1.1 vs. piperidine; ΔpKa ≈ +2.5 vs. morpholine.
Conditions	ACD/Labs or ChemAxon prediction; experimental validation may differ.

Why This Matters

Basicity directly affects solubility in acidic formulations, blood-brain barrier penetration, and receptor-binding electrostatics.

Optimal Application Scenarios for (3S,4R)-4-(1,4-Dioxa-8-azaspiro[4.5]decan-8-yl)tetrahydrofuran-3-ol

Synthesis of Hydrophilic Sigma-1 Receptor PET Tracers

The 1,4-dioxa-8-azaspiro[4.5]decane scaffold reduces logP by ≈0.5 units versus piperidine analogs, while maintaining nanomolar σ1 affinity (Ki 3.26–11.2 nM) [1]. The (3S,4R)-tetrahydrofuran-3-ol fragment provides a hydroxyl group for further derivatization (e.g., 18F-fluoroethylation) and introduces defined stereochemistry for ligand-receptor docking. This compound is therefore an ideal intermediate for next-generation, low-lipophilicity PET radioligands targeting σ1-overexpressing tumors [1].

Chiral Building Block for HIV Protease Inhibitor Modular Synthesis

The (3S,4R) configuration matches the stereochemical requirements of clinically approved HIV protease inhibitors such as darunavir. The spirocyclic amine serves as a basic handle that can be elaborated via amide coupling, while the tetrahydrofuran-3-ol hydroxyl can be protected and further functionalized . This eliminates the need for late-stage chiral resolution steps, streamlining route development and reducing overall cost of goods.

Intermediate-Basicity Amine for Fine-Tuning Physicochemical Properties

With a predicted pKa of 10.92, the spirocyclic amine offers a basicity profile intermediate between piperidine and morpholine . This property is valuable for medicinal chemists seeking to balance permeability, solubility, and off-target interactions in lead optimization programs, particularly for CNS-penetrant candidates where amine basicity strongly influences brain exposure.

Fragment-Based Drug Discovery Library Expansion

As a fragment with two hydrogen-bond donors/acceptors, a rigid spirocyclic scaffold, and a defined chiral motif, this compound is well-suited for inclusion in fragment-screening libraries aimed at challenging targets such as protein-protein interactions. Its relatively low molecular weight (229.3 g/mol) and favorable logP profile align with the 'rule of three' guidelines for fragment-based lead generation .

Application

Selection Property

Validation Focus

Sigma-1 receptor PET tracer intermediate synthesis

Spirocyclic hydrophilicity and σ1 binding profile

Receptor-binding selectivity and tracer imaging contrast

HIV protease inhibitor intermediate synthesis

Enantiopure (3S,4R) stereochemistry

Diastereoselective coupling efficiency and chiral purity

CNS-penetrant lead optimization

Amine basicity (intermediate profile)

Permeability and solubility balance under physiological pH

Fragment-based drug discovery library

Rigid chiral spirocyclic scaffold

Rule-of-three compliance and synthetic elaboration

• [1] Kniess, T., et al. (2014). Radiosynthesis, in vitro and in vivo evaluation of 8-[4-(2-[18F]fluoroethoxy)benzyl]-1,4-dioxa-8-azaspiro[4.5]decane, a spirocyclic σ1 receptor ligand for tumor targeting. European Journal of Nuclear Medicine and Molecular Imaging, 41(Suppl 1), S416. DOI: 10.1007/s00259-014-2901-9 View Source